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molecular formula C11H16O2 B097721 3-(Pentyloxy)phenol CAS No. 18979-73-2

3-(Pentyloxy)phenol

Cat. No. B097721
CAS RN: 18979-73-2
M. Wt: 180.24 g/mol
InChI Key: IOOCVIRRKFNHEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06310252B1

Procedure details

Prepared according to the method described in Example A above from resorcinol (55 g; 0.5 mol) and n-pentylbromide (83.1 g; 0.55 mol) to yield 36.0 g (40%) of the title compound as an oil (92% purity). bp 128-131° C. (5 mm Hg) MW=180 (GC-MS)
Name
resorcinol
Quantity
55 g
Type
reactant
Reaction Step One
Name
n-pentylbromide
Quantity
83.1 g
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[C:1]1([CH:8]=[CH:7][CH:6]=[C:4]([OH:5])[CH:3]=1)[OH:2].[CH2:9](Br)[CH2:10][CH2:11][CH2:12][CH3:13]>>[CH2:9]([O:2][C:1]1[CH:3]=[C:4]([OH:5])[CH:6]=[CH:7][CH:8]=1)[CH2:10][CH2:11][CH2:12][CH3:13]

Inputs

Step One
Name
resorcinol
Quantity
55 g
Type
reactant
Smiles
C1(O)=CC(O)=CC=C1
Step Two
Name
n-pentylbromide
Quantity
83.1 g
Type
reactant
Smiles
C(CCCC)Br

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Prepared

Outcomes

Product
Name
title compound
Type
product
Smiles
C(CCCC)OC=1C=C(C=CC1)O
Measurements
Type Value Analysis
AMOUNT: MASS 36 g
YIELD: CALCULATEDPERCENTYIELD 39.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.